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Compound of Interest

Compound Name: 6-Bromo-8-methoxyquinoline

Cat. No.: B600033

An In-depth Technical Guide to 6-Bromo-8-methoxyquinoline

Abstract

6-Bromo-8-methoxyquinoline, identified by the CAS number 103028-32-6, is a substituted
quinoline derivative that has garnered interest within the scientific community, particularly in the
fields of medicinal chemistry and drug development.[1][2] The quinoline scaffold is a privileged
structure, forming the core of numerous biologically active compounds.[3] The strategic
placement of a bromine atom at the 6-position and a methoxy group at the 8-position provides
a versatile platform for further chemical modifications, making it a valuable intermediate in the
synthesis of novel therapeutic agents.[4] This technical guide provides a comprehensive
overview of its chemical properties, synthesis, and potential applications, with a focus on its
role in drug discovery.

Physicochemical Properties

The fundamental physicochemical properties of 6-Bromo-8-methoxyquinoline are
summarized in the table below. While some experimental data is limited, predicted values and
data from analogous compounds provide valuable insights into its characteristics.
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Property Value Source
CAS Number 103028-32-6 [1][5][6]
Molecular Formula C10HsBrNO [1][5][6]
Molecular Weight 238.08 g/mol [1]

Gray to brown solid (predicted
Appearance [7]
for analogous compounds)

] ] 65-66 °C (for the isomer 8-
Melting Point o [7]
Bromo-6-methoxyquinoline)

329.0£22.0 °C (Predicted for
Boiling Point the isomer 8-Bromo-6- [7]

methoxyquinoline)

) ~1.6 g/cm?3 (Estimated for
Density ) ) [4]
brominated aromatics)

Predicted to have moderate
solubility in polar aprotic
Solubility solvents (e.g., DMF, DMSO)

and limited solubility in water.

[4]

_ COC1=C2C(=CC(=C1)Br)C=C
Canonical SMILES CoN2 [1]

Synthesis and Experimental Protocols

The synthesis of 6-Bromo-8-methoxyquinoline and its derivatives can be achieved through
various organic chemistry reactions. The bromine atom serves as a key functional group for
further modifications, such as Suzuki-Miyaura cross-coupling reactions, to introduce a variety of
substituents.[4]

General Synthetic Approach: Bromination of 8-
methoxyquinoline
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A common method for the synthesis of brominated quinolines is the direct bromination of the
quinoline core. The regioselectivity of the bromination is influenced by the existing substituents
and reaction conditions.

Experimental Protocol:
 Starting Material: 8-methoxyquinoline.
e Reagent: Bromine (Br2) in a suitable solvent such as acetic acid or dichloromethane.[8]
e Procedure:
o Dissolve 8-methoxyquinoline in the chosen solvent in a reaction flask.

o Slowly add a solution of bromine (typically 1.1 to 2.1 equivalents) to the reaction mixture at
a controlled temperature, often starting at 0 °C.[8]

o Allow the reaction to stir at room temperature for a specified period (e.g., 17 hours) while
monitoring the progress using Thin Layer Chromatography (TLC).[8]

o Upon completion, quench the reaction, for instance, by adding a 5% sodium bicarbonate
solution.

o Extract the product with an organic solvent.

o Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it
under reduced pressure.

o Purify the crude product using column chromatography to yield 6-Bromo-8-
methoxyquinoline.

Workflow for Synthesis and Purification
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Caption: General workflow for the synthesis of 6-Bromo-8-methoxyquinoline.

Applications in Research and Drug Development
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6-Bromo-8-methoxyquinoline is a compound of significant interest in drug discovery due to
the diverse biological activities exhibited by quinoline derivatives, including anticancer,
antimicrobial, and anti-inflammatory properties.[9][3][10]

» Anticancer Activity: This compound has shown potential anticancer activity.[1] It is suggested
that its mechanism of action may involve the inhibition of DNA, RNA, and protein synthesis in
tumor cells.[1] Quinoline derivatives are known to target various cancer-related pathways.

» Antimicrobial Properties: Quinolinones with bromine and methoxy substituents have
demonstrated broad-spectrum antimicrobial activity, potentially by disrupting microbial cell
membranes or inhibiting essential enzymes.[4]

o Pharmaceutical Intermediate: The presence of the bromine atom makes 6-Bromo-8-
methoxyquinoline a valuable intermediate for synthesizing more complex molecules, such
as kinase inhibitors, through cross-coupling reactions.[4]

Potential Mechanism of Action in Cancer

While the specific signaling pathways targeted by 6-Bromo-8-methoxyquinoline are still
under investigation, derivatives of similar quinoline compounds have been shown to inhibit
critical cancer cell survival pathways like the PI3K/Akt/mTOR pathway.[9] This pathway is
frequently dysregulated in various cancers and plays a crucial role in cell growth, proliferation,
and survival.[9] By inhibiting key kinases in this pathway, such compounds can induce
apoptosis (programmed cell death) in cancer cells.

PI3K/Akt/mTOR Signaling Pathway Inhibition
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Caption: Potential inhibition of the PI3K/Akt/mTOR pathway by quinoline derivatives.

Conclusion
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6-Bromo-8-methoxyquinoline is a versatile heterocyclic compound with significant potential in
the field of drug development. Its utility as a synthetic intermediate, coupled with the inherent
biological activities of the quinoline scaffold, makes it a valuable subject for further research.
Future studies are likely to focus on the synthesis of novel derivatives and a more detailed
elucidation of their mechanisms of action in various disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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